Cas no 1402174-40-6 (2-(3-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole)

2-(3-Fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole is a boronic ester derivative featuring a thiazole core substituted with a fluorophenyl group. This compound is primarily utilized as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The presence of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety enhances stability and reactivity under mild conditions, while the fluorine substituent offers potential for further functionalization. Its well-defined structure and high purity make it suitable for pharmaceutical and materials science research, particularly in the development of fluorinated heterocycles. The compound is typically handled under inert conditions to preserve its boronic ester functionality.

2-(3-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole structure

1402174-40-6 structure

Product Name:2-(3-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole

CAS No:1402174-40-6

MF:C₁₅H₁₇BFNO₂S

MW:305.175386190414

MDL:MFCD11869350

CID:5189558

Update Time:2025-10-24

2-(3-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole Chemical and Physical Properties

Names and Identifiers

- 2-(3-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
- Thiazole, 2-(3-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- MDL： MFCD11869350
- Inchi： 1S/C15H17BFNO2S/c1-14(2)15(3,4)20-16(19-14)12-9-21-13(18-12)10-6-5-7-11(17)8-10/h5-9H,1-4H3
- InChI Key： CZVILKITZSUNBI-UHFFFAOYSA-N
- SMILES： S1C=C(B2OC(C)(C)C(C)(C)O2)N=C1C1=CC=CC(F)=C1

2-(3-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D582189-1g	2-(3-FLUOROPHENYL)THIAZOLE-4-BORONIC ACID PINACOL ESTER	1402174-40-6	95%	1g	$985	2024-08-03
eNovation Chemicals LLC	D582189-1g	2-(3-FLUOROPHENYL)THIAZOLE-4-BORONIC ACID PINACOL ESTER	1402174-40-6	95%	1g	$985	2025-02-18
eNovation Chemicals LLC	D582189-1g	2-(3-FLUOROPHENYL)THIAZOLE-4-BORONIC ACID PINACOL ESTER	1402174-40-6	95%	1g	$985	2025-02-24

2-(3-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole Related Literature

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Additional information on 2-(3-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole

Introduction to 2-(3-Fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole (CAS No. 1402174-40-6)

2-(3-Fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole (CAS No. 1402174-40-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a thiazole ring and a boronic acid derivative. The presence of these functional groups endows the molecule with a range of chemical properties that make it valuable for various applications.

The thiazole ring in 2-(3-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole is a heterocyclic structure composed of one sulfur and one nitrogen atom. Thiazoles are known for their stability and ability to form strong hydrogen bonds, which can enhance the solubility and bioavailability of compounds containing them. The fluorine substituent on the phenyl ring further modulates the electronic properties of the molecule, influencing its reactivity and biological activity.

The 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) group is a boronic acid derivative that is widely used in Suzuki-Miyaura coupling reactions. This coupling reaction is a powerful tool in organic synthesis for forming carbon-carbon bonds between aryl or vinyl halides and boronic acids or esters. The tetramethyl group provides steric protection to the boron center, enhancing the stability and reactivity of the compound in various synthetic transformations.

In recent years, 2-(3-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as an intermediate in the synthesis of novel pharmaceuticals. For instance, thiazoles with boronic acid derivatives have been explored for their anti-inflammatory and anticancer properties. The fluorine substituent can enhance the lipophilicity and metabolic stability of these compounds, making them attractive candidates for drug development.

Additionally, 2-(3-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole has shown promise in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. The thiazole ring can act as an electron acceptor or donor depending on its substitution pattern, while the boronic acid derivative can facilitate cross-linking reactions that improve the mechanical stability of materials.

Recent studies have also highlighted the role of 2-(3-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole in catalysis. The boronic acid derivative can serve as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. This has important implications for green chemistry and sustainable synthesis methods.

In summary, 2-(3-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole (CAS No. 1402174-40-6) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features and chemical properties make it a valuable tool for researchers and scientists working in these fields. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.